Cas no 24317-94-0 (Ethyl 2-acetylheptanoate)

• Product Name: Ethyl 2-acetylheptanoate
• CAS No: 24317-94-0
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• MDL: MFCD00059380
• CID: 52490
• PubChem ID: 87562070
• Update Time: 2026-05-14

Ethyl 2-acetylheptanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-acetylheptanoate
• Ethyl 2-Amylacetoacetate
• Ethyl 2-pentylacetoacetate
• 2-Acetylheptanoic Acid Ethyl Ester
• 2-ACETYL-HEPTANOIC ACID ETHYL ESTER
• 2-Acetylheptansaeure-ethylester
• 2-Amylacetoacetic Acid Ethyl Ester
• 2-Pentyl-acetessigsaeure-aethylester
• 2-pentyl-acetoacetic acid ethyl ester
• ethyl 2-ethanoylheptanoate
• ethyl n-pentylacetoacetate
• Heptanoic acid,2-acetyl-,ethyl ester

• MDL： MFCD00059380
• Inchi： 1S/C11H20O3/c1-4-6-7-8-10(9(3)12)11(13)14-5-2/h10H,4-8H2,1-3H3
• InChI Key： XIGZBCUFFUBWDM-UHFFFAOYSA-N
• SMILES： CCCCCC(C(=O)C)C(=O)OCC

Computed Properties

• Exact Mass: 200.14100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 2.9

Experimental Properties

• Color/Form: Not determined
• Density: 0.94
• Boiling Point: 117°C/10mmHg(lit.)
• Refractive Index: 1.4290-1.4320
• PSA: 43.37000
• LogP: 2.33500
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethyl 2-acetylheptanoate

Comprehensive Guide to Ethyl 2-acetylheptanoate (CAS No. 24317-94-0): Properties, Applications, and Industry Insights

Ethyl 2-acetylheptanoate (CAS No. 24317-94-0) is a versatile ester compound widely recognized for its fruity, sweet aroma and applications in flavor and fragrance formulations. This ester, characterized by its molecular formula C₁₁H₂₀O₃, is a key ingredient in creating natural-like flavors for food, beverages, and cosmetics. Its unique organoleptic properties make it a popular choice for enhancing tropical, berry, and citrus notes in consumer products.

The growing demand for clean-label ingredients and sustainable flavor solutions has propelled research into compounds like Ethyl 2-acetylheptanoate. With consumers increasingly seeking transparent formulations, this ester’s role in mimicking natural fruit profiles without synthetic additives aligns with market trends. Its compatibility with vegan-friendly and non-GMO product lines further enhances its commercial appeal.

From a chemical perspective, Ethyl 2-acetylheptanoate exhibits a boiling point of approximately 230°C and a density of 0.95 g/cm³, making it suitable for various industrial processing conditions. Its stability under moderate heat allows for incorporation in baked goods, confectionery, and thermally processed beverages. Recent studies highlight its potential as a low-impact solvent in green chemistry applications, addressing the industry’s shift toward eco-friendly alternatives.

In fragrance engineering, Ethyl 2-acetylheptanoate contributes to long-lasting scent profiles, particularly in personal care products like shampoos and body lotions. Its molecular structure enables gradual release kinetics, a property highly valued in slow-release fragrance technologies. Perfumers often combine it with floral aldehydes or woody base notes to create complex olfactory experiences.

The synthesis of Ethyl 2-acetylheptanoate typically involves esterification reactions between heptanoic acid derivatives and ethanol, with yields optimized through catalytic innovation. Modern production methods emphasize atom economy and reduced waste generation, reflecting the chemical industry’s commitment to green manufacturing principles. Analytical techniques like GC-MS and HPLC ensure consistent purity standards for different industrial grades.

Regulatory compliance remains crucial for Ethyl 2-acetylheptanoate applications. The compound meets FDA GRAS (Generally Recognized As Safe) requirements for food use and complies with IFRA standards for fragrance applications. Ongoing toxicological assessments continue to confirm its safety profile, with particular attention to dermal sensitivity thresholds in cosmetic formulations.

Emerging research explores Ethyl 2-acetylheptanoate’s potential in biodegradable plasticizers and bio-based materials, capitalizing on its ester functionality. As industries seek alternatives to phthalate derivatives, this compound’s low environmental persistence makes it a candidate for sustainable material science applications. Such developments align with global initiatives for circular economy practices in chemical manufacturing.

Market analysts project steady growth for Ethyl 2-acetylheptanoate demand, driven by expanding functional food sectors and premium personal care markets. Its cost-performance ratio compared to natural extracts offers formulation advantages, particularly in mass-market products requiring consistent flavor intensity. Strategic partnerships between flavor houses and biotech firms are accelerating innovation in production scalability.

For researchers investigating structure-activity relationships in flavor compounds, Ethyl 2-acetylheptanoate serves as an interesting case study. Its molecular geometry influences olfactory receptor binding, with the acetyl group playing a critical role in flavor perception thresholds. Such insights contribute to the rational design of next-generation flavorants with enhanced specificity.

Quality control protocols for Ethyl 2-acetylheptanoate emphasize isomeric purity and residual solvent monitoring, ensuring compliance with international pharmacopeia standards where applicable. Advanced spectroscopic characterization methods, including NMR analysis, provide detailed structural verification for high-purity applications in pharmaceutical flavor masking.

In conclusion, Ethyl 2-acetylheptanoate (CAS No. 24317-94-0) represents a multifaceted compound bridging flavor science, green chemistry, and material innovation. Its evolving applications reflect broader industry shifts toward sustainable ingredients and consumer-centric formulation strategies. As research continues to uncover novel functionalities, this ester compound maintains its relevance across diverse industrial sectors.